Cas no 1220630-83-0 (3-Amino-4-(trifluoromethyl)benzonitrile)
1220630-83-0 structure
Product Name:3-Amino-4-(trifluoromethyl)benzonitrile
CAS No:1220630-83-0
MF:C8H5F3N2
MW:186.133911848068
MDL:MFCD18072580
CID:1005837
PubChem ID:52987954
Update Time:2025-04-20
3-Amino-4-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-4-(trifluoromethyl)benzonitrile
- CZYRYIJZODSVTK-UHFFFAOYSA-N
- PC49084
- CM12941
- AS05791
- 3-Amino-4-trifluoromethyl-benzonitrile
- FCH1168585
- AX8161769
- AB0061150
- Z3999
- ST24028381
- Benzonitrile, 3-amino-4-(trifluoromethyl)-
- SCHEMBL1724867
- DS-2227
- DTXSID90681009
- SY114288
- AS-813/43501993
- DB-010053
- EN300-5034744
- MFCD18072580
- CS-W021833
- 1220630-83-0
- A856892
- AKOS016002793
-
- MDL： MFCD18072580
- Inchi： 1S/C8H5F3N2/c9-8(10,11)6-2-1-5(4-12)3-7(6)13/h1-3H,13H2
- InChI Key： CZYRYIJZODSVTK-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C#N)=CC=1N)(F)F
Computed Properties
- Exact Mass: 186.04048265g/mol
- Monoisotopic Mass: 186.04048265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8
- XLogP3: 1.8
Experimental Properties
- Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 286.6±40.0 ºC (760 Torr),
- Flash Point: 127.1±27.3 ºC,
- Solubility: Very slightly soluble (0.18 g/l) (25 º C),
3-Amino-4-(trifluoromethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM159080-5g |
3-Amino-4-(trifluoromethyl)benzonitrile |
1220630-83-0 | 95+% | 5g |
$232 | 2021-06-16 | |
| Chemenu | CM159080-10g |
3-Amino-4-(trifluoromethyl)benzonitrile |
1220630-83-0 | 95+% | 10g |
$351 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FL840-200mg |
3-Amino-4-(trifluoromethyl)benzonitrile |
1220630-83-0 | 98% | 200mg |
230.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FL840-1g |
3-Amino-4-(trifluoromethyl)benzonitrile |
1220630-83-0 | 98% | 1g |
694.0CNY | 2021-07-12 | |
| Fluorochem | 220481-1g |
3-Amino-4-(trifluoromethyl)benzonitrile |
1220630-83-0 | 95% | 1g |
￡56.00 | 2022-02-28 | |
| Fluorochem | 220481-5g |
3-Amino-4-(trifluoromethyl)benzonitrile |
1220630-83-0 | 95% | 5g |
￡164.00 | 2022-02-28 | |
| abcr | AB437285-1 g |
3-Amino-4-(trifluoromethyl)benzonitrile |
1220630-83-0 | 1g |
€186.50 | 2022-06-10 | ||
| abcr | AB437285-5 g |
3-Amino-4-(trifluoromethyl)benzonitrile |
1220630-83-0 | 5g |
€469.50 | 2022-06-10 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A847474-250mg |
3-Amino-4-(trifluoromethyl)benzonitrile |
1220630-83-0 | 98% | 250mg |
￥247.50 | 2022-09-03 | |
| Apollo Scientific | PC49084-250mg |
3-Amino-4-(trifluoromethyl)benzonitrile |
1220630-83-0 | 250mg |
£10.00 | 2023-09-02 |
3-Amino-4-(trifluoromethyl)benzonitrile Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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